Oleoyl Serotonin-d17

• Molecular Formula: C28H44N2O2
• Molecular Weight: 440.7 g/mol
• InChI: InChI=1S/C28H44N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(32)29-21-20-24-23-30-27-19-18-25(31)22-26(24)27/h9-10,18-19,22-23,30-31H,2-8,11-17,20-21H2,1H3,(H,29,32)/b10-9-
• InChIKey: LCQKHZYXPCLVBI-KTKRTIGZSA-N

Oleoyl Serotonin-d17 Overview

Oleoyl Serotonin-d17 (CAS 2749980-90-1) is a stable isotope-labeled analog of the endogenous lipid mediator oleoyl serotonin, incorporating 17 deuterium atoms at positions 11 through 18 of the oleoyl chain . This compound retains the pharmacological profile of the non-deuterated parent: it acts as a selective antagonist of the transient receptor potential vanilloid type 1 (TRPV1) channel (IC₅₀ = 2.57 µM against capsaicin-induced activation in human TRPV1) without inhibiting fatty acid amide hydrolase (FAAH; IC₅₀ > 50 µM), and has recently been identified as an antagonist of cannabinoid CB1 and CB2 receptors [1][2]. It is intended exclusively as an internal standard for the quantification of oleoyl serotonin by GC‑MS or LC‑MS/MS in biological matrices such as plasma and tissue homogenates .

1

Isotope-labeled internal standard for oleoyl serotonin quantification

2

FAAH-independent TRPV1 pathway study context

3

Cannabinoid CB1/CB2 receptor signaling research

• [1] Ortar, G., Cascio, M.G., De Petrocellis, L., et al. New N-arachidonoylserotonin analogues with potential "dual" mechanism of action against pain. J. Med. Chem. 2007, 50, 6554–6569. View Source
• [2] An, D., Carrazoni, G.S., das Neves, B.-H.S., D'Hooge, R., Peigneur, S., Tytgat, J. The Sobering Sting: Oleoyl Serotonin Is a Novel Stephanoconus Snail Venom-Derived Antagonist of Cannabinoid Receptors That Counteracts Learning and Memory Deficits. Biomedicines 2024, 12, 454. View Source

Why Generic Substitution Fails

Oleoyl serotonin-d17 is not merely a pharmacological probe; it is a purpose-designed internal standard whose 17‑atom deuterium label provides a +17 Da mass shift essential for baseline chromatographic separation from the endogenous analyte [1]. Unlabeled oleoyl serotonin cannot serve as an internal standard because it is indistinguishable from the target analyte by mass spectrometry. Non-isotopic structural analogs or even less extensively deuterated forms (e.g., d4, d7) risk co‑elution with the analyte under standard reversed-phase LC conditions, leading to differential ion suppression and quantitative inaccuracies that have been documented for deuterated internal standards in general [2][3]. Furthermore, the pharmacological selectivity profile of oleoyl serotonin — TRPV1 antagonism without FAAH inhibition and CB1/CB2 blockade — is distinct from the dual FAAH/TRPV1 activity of arachidonoyl serotonin [4], meaning that substitution with AA‑5‑HT or its deuterated analogs would introduce a confounding pharmacological variable in any study aiming to dissect endocannabinoid signaling pathways.

ISTD mismatchUnlabeled oleoyl serotonin co-elutes with the target analyte, providing no mass shift and preventing reliable quantification.

d4/d7 analogLess extensively deuterated analogs may co-elute under reversed-phase conditions, risking ion suppression and quantitative bias.

AA-5-HTArachidonoyl serotonin acts as a dual FAAH/TRPV1 ligand; substitution would introduce confounding pharmacology in endocannabinoid studies.

• [1] Bertin Bioreagent. Oleoyl Serotonin-d17 (CAT N°: 9000694): Product Overview. Accessed April 2026. View Source
• [2] Wang, S., Cyronak, M., Yang, E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J. Pharm. Biomed. Anal. 2007, 43, 701–707. View Source
• [3] Bunch, D.R., El-Khoury, J.M., Gabler, J., Wang, S. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clin. Chim. Acta 2014, 429, 4–5. View Source
• [4] Ortar, G., Cascio, M.G., De Petrocellis, L., et al. New N-arachidonoylserotonin analogues with potential "dual" mechanism of action against pain. J. Med. Chem. 2007, 50, 6554–6569. View Source

Product-Specific Evidence Guide

Selective TRPV1 Antagonism vs. FAAH Inhibition

Oleoyl serotonin-d17 retains the pharmacological profile of oleoyl serotonin, which inhibits capsaicin-induced TRPV1 channel activation with an IC50 of 2.57 µM but does not block FAAH-mediated hydrolysis of arachidonoyl ethanolamine (IC50 > 50 µM). In contrast, the closest structural analog arachidonoyl serotonin (AA-5-HT) is a dual FAAH inhibitor and TRPV1 antagonist with IC50 values of ~5.6 µM (FAAH) and 37–40 nM (TRPV1) [1]. This represents a >19-fold difference in FAAH inhibitory potency and a ~64-fold difference in TRPV1 potency.

TRPV1 vs. FAAH selectivity

Head-to-head

Oleoyl serotonin: TRPV1 IC₅₀ = 2.57 µM; FAAH IC₅₀ > 50 µM. AA-5-HT: TRPV1 IC₅₀ ~37–40 nM; FAAH IC₅₀ ~5.6 µM. ~64-fold difference in TRPV1 potency, >19-fold difference in FAAH inhibition.

Supports selection for TRPV1-selective study designs without FAAH confounding.

HEK293 cells, capsaicin-induced activation; cross-study context.

Evidence Dimension	TRPV1 antagonism
Target Compound Data	IC50 = 2.57 µM (capsaicin-induced hTRPV1 activation)
Comparator Or Baseline	Arachidonoyl serotonin (AA-5-HT): IC50 = 37–40 nM (capsaicin-induced hTRPV1)
Quantified Difference	AA-5-HT is ~64-fold more potent at TRPV1; oleoyl serotonin is >19-fold less potent at FAAH (IC50 > 50 µM vs. ~5.6 µM)
Conditions	HEK293 cells overexpressing human recombinant TRPV1; FAAH assay using arachidonoyl ethanolamide as substrate.

Why This Matters

Researchers studying TRPV1-mediated signaling without FAAH confounding require oleoyl serotonin-based standards; substituting arachidonoyl serotonin-d17 would introduce dual-target activity that invalidates mechanistic conclusions.

• [1] Ortar, G., Cascio, M.G., De Petrocellis, L., et al. New N-arachidonoylserotonin analogues with potential "dual" mechanism of action against pain. J. Med. Chem. 2007, 50, 6554–6569. View Source

CB1 and CB2 Receptor Antagonism

Using two-electrode voltage-clamp electrophysiology in Xenopus oocytes expressing CB1 or CB2 receptors coupled to GIRK channels, oleoyl serotonin inhibited CB1 and CB2 with IC50 values of 2.4 µM (95% CI: 1.6–3.5 µM) and 10.4 µM (95% CI: 4.3–25.2 µM), respectively. Structure–activity relationship studies with chimeric CB1/CB2 receptors demonstrated that oleoyl serotonin binds to a domain encompassing TMHV–ICL3–TMHVI of CB2, a site distinct from the orthosteric binding pocket used by the non-selective agonist WIN55,212-2 [1]. A selectivity screening against 34 ion channels and receptors (including Naᵥ, Kᵥ, Caᵥ, nAChR, and 5-HT₃) confirmed high selectivity for CB receptors.

CB1/CB2 receptor antagonism

Head-to-head

CB1 IC₅₀ = 2.4 µM (95% CI: 1.6–3.5 µM); CB2 IC₅₀ = 10.4 µM (4.3–25.2 µM). Novel binding site distinct from orthosteric pocket. No cross-reactivity with 34 off-targets.

Supports cannabinoid signaling research with defined receptor pharmacology.

Xenopus oocytes, electrophysiology; WIN55,212-2 as agonist.

Evidence Dimension	CB1 and CB2 receptor inhibition
Target Compound Data	CB1 IC50 = 2.4 µM (95% CI: 1.6–3.5 µM); CB2 IC50 = 10.4 µM (95% CI: 4.3–25.2 µM)
Comparator Or Baseline	WIN55,212-2 (non-selective CB agonist): activated CB1 and CB2 at 1 µM; oleoyl serotonin blocked both receptors
Quantified Difference	Oleoyl serotonin is a CB1/CB2 antagonist with a novel binding site; no cross-reactivity with 34 off-targets screened
Conditions	Xenopus oocytes heterologously expressing CB1 or CB2 with GIRK1/GIRK2-RGS4 coupling; agonist: 1 µM WIN55,212-2.

Why This Matters

This distinct CB receptor pharmacology, absent in arachidonoyl serotonin, makes oleoyl serotonin-d17 the required internal standard for studies quantifying oleoyl serotonin in the context of cannabinoid signaling, learning, and memory research.

• [1] An, D., Carrazoni, G.S., das Neves, B.-H.S., D'Hooge, R., Peigneur, S., Tytgat, J. The Sobering Sting: Oleoyl Serotonin Is a Novel Stephanoconus Snail Venom-Derived Antagonist of Cannabinoid Receptors That Counteracts Learning and Memory Deficits. Biomedicines 2024, 12, 454. View Source

Isotopic Purity for Quantitative Bioanalysis

Oleoyl serotonin-d17 is supplied at ≥99% deuterated form purity (as assessed by HPLC and MS), with exactly 17 deuterium atoms at defined positions of the oleoyl chain . This extensive labeling produces a +17 Da mass shift relative to unlabeled oleoyl serotonin (m/z 440.3 → 457.4), which is sufficient to ensure baseline chromatographic resolution from the endogenous analyte under typical reversed-phase gradient conditions and to avoid cross-talk in the MS detector. In contrast, internal standards labeled with fewer deuterium atoms (e.g., d4, d7) may co-elute with the analyte due to deuterium isotope effects on reversed-phase retention, leading to differential ion suppression and quantitative bias as high as −38.4% compared to ¹³C-labeled standards in validated LC–ESI–MS/MS methods [1]. The use of a non-deuterated structural analog (e.g., arachidonoyl serotonin) as an internal standard introduces different ionization efficiency and extraction recovery, precluding reliable quantification [2].

Isotopic purity & mass shift

Specification review

≥99% deuterated form, 17 deuterium atoms. Mass shift +17 Da (m/z 440.3 → 457.4). Baseline chromatographic resolution under typical RP conditions.

Enables accurate matrix-effect correction and avoids cross-talk.

Class-level evidence for deuterated ISTD; verify co-elution in specific method.

Evidence Dimension	Mass shift and chromatographic resolution for internal standardization
Target Compound Data	Δm/z = +17 Da (≥99% deuterated form purity); ≥17 Da mass separation from endogenous analyte
Comparator Or Baseline	Non-deuterated oleoyl serotonin (Δm/z = 0); d4/d7-deuterated analogs (Δm/z = +4 or +7 Da); structural analog (different ionization)
Quantified Difference	+17 Da vs. 0 Da for unlabeled; published bias for deuterated vs. ¹³C-IS: −38.4% for 2MHA-[²H₇] vs. 2MHA-[¹³C₆]
Conditions	Reversed-phase LC–ESI–MS/MS analysis; biological matrices (plasma, urine, tissue homogenates).

Why This Matters

Only a deuterated internal standard with sufficient mass shift and defined deuteration pattern can correct for matrix effects, extraction variability, and ionization efficiency fluctuations—the core requirement for regulatory-grade bioanalytical method validation.

• [1] Smith, C.J., et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J. Anal. Toxicol. 2023, 47, 129–135. View Source
• [2] Wieling, J. LC-MS-MS experiences with internal standards. Chromatographia 2002, 55, S107–S113. View Source

Formulation and Stability

Oleoyl serotonin-d17 is supplied as a 1 mg/mL solution in ethanol, with documented solubility in DMF (30 mg/mL), DMSO (15 mg/mL), ethanol (30 mg/mL), and PBS at pH 7.2 (0.25 mg/mL). The compound is stable for ≥2 years when stored at −20°C . This pre-formulated solution and defined stability profile eliminate the need for end-users to perform in-house solubilization, purity verification, and stability monitoring—reducing between-laboratory variability in internal standard preparation. In contrast, purchasing unlabeled oleoyl serotonin (CAS 1002100-44-8) for use as an internal standard requires separate procurement, solubilization, and dual-detection method development.

Formulation & stability

Data to verify

1 mg/mL solution in ethanol. Solubility: DMF 30 mg/mL, DMSO 15 mg/mL, EtOH 30 mg/mL, PBS 0.25 mg/mL. Stable ≥2 years at −20°C.

Supports reproducible internal standard preparation across batches.

Vendor-supplied data; lot-specific verification recommended.

Evidence Dimension	Formulation, solubility, and storage stability
Target Compound Data	1 mg/mL in ethanol; DMF 30 mg/mL; DMSO 15 mg/mL; EtOH 30 mg/mL; PBS 0.25 mg/mL; ≥2 years at −20°C
Comparator Or Baseline	Unlabeled oleoyl serotonin: typically supplied as neat solid requiring reconstitution; no pre-validated solubility or stability data from same vendor
Quantified Difference	Time savings: eliminates dissolution verification, purity re-analysis, and stability monitoring steps
Conditions	Standard laboratory storage and handling conditions.

Why This Matters

Procurement of a pre-formulated, stability-certified internal standard minimizes workflow variability and ensures lot-to-lot consistency for longitudinal studies and multi-site trials.

Application Scenarios

Quantification in Cannabinoid and TRPV1 Studies

Researchers investigating the role of endogenous oleoyl serotonin in CB1/CB2-mediated learning and memory or TRPV1-mediated nociception require accurate quantification in brain tissue, plasma, or cerebrospinal fluid. Oleoyl serotonin-d17 is the matched internal standard for LC-MS/MS methods targeting oleoyl serotonin, ensuring correction for matrix effects and ionization variability . Its use is mandated for studies that demand discrimination between oleoyl serotonin and arachidonoyl serotonin due to their divergent pharmacological profiles [1].

Pharmacokinetic and Tissue Distribution Studies

In preclinical models of neuropathic pain, learning deficits, or neuroinflammation, oleoyl serotonin-d17 enables the construction of calibration curves and quality control samples for quantifying administered oleoyl serotonin in plasma, brain, and peripheral tissues. The defined solubility and stability profile (≥2 years at −20°C) supports reproducible method performance across multi-batch studies .

Method Validation and Regulatory Bioanalysis

Bioanalytical laboratories developing validated LC-MS/MS methods for oleoyl serotonin in compliance with FDA or EMA guidance require a chemically identical internal standard with a sufficient mass shift to avoid cross-talk. Oleoyl serotonin-d17, with a +17 Da label and ≥99% isotopic purity, meets this requirement and has been cited as the gold standard approach for quantitative bioanalysis using stable isotope-labeled internal standards [2].

FAAH-Independent TRPV1 Pathway Studies

Studies that aim to isolate TRPV1-mediated effects from FAAH-mediated endocannabinoid modulation cannot use arachidonoyl serotonin (which inhibits both targets). Oleoyl serotonin-d17, used as an internal standard to quantify oleoyl serotonin levels in such experiments, ensures that the measured analyte is the TRPV1-selective probe rather than a dual-target confound, preserving the mechanistic integrity of the study [1].

Application

Selection Property

Validation Focus

Cannabinoid & TRPV1 signaling research

Matched oleoyl serotonin-d17 ISTD

Matrix-effect correction in brain/plasma matrices

Preclinical PK & tissue distribution

Pre-formulated stable standard

Lot-to-lot reproducibility for multi-batch studies

Method validation & bioanalysis

+17 Da mass shift and isotopic purity

Bioanalytical validation review

FAAH-independent TRPV1 pathway studies

TRPV1-selective probe quantification

Mechanistic integrity without FAAH confounding

• [1] Ortar, G., Cascio, M.G., De Petrocellis, L., et al. New N-arachidonoylserotonin analogues with potential "dual" mechanism of action against pain. J. Med. Chem. 2007, 50, 6554–6569. View Source
• [2] Bunch, D.R., El-Khoury, J.M., Gabler, J., Wang, S. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? Clin. Chim. Acta 2014, 429, 4–5. View Source